Cas no 1158302-88-5 (N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride)

• Product Name: N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride
• CAS No: 1158302-88-5
• MF: C₁₀H₂₂ClN₃O
• MW: 235.75418138504
• MDL: MFCD09455342
• CID: 5230810
• Update Time: 2025-06-14

N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• C10H22ClN3O
• Z57983008
• N-(tert-butyl)-2-piperazin-1-ylacetamide hydrochloride
• N-(tert-butyl)-2-(piperazin-1-yl)acetamide hydrochloride
• N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride

• MDL： MFCD09455342
• Inchi： 1S/C10H21N3O.ClH/c1-10(2,3)12-9(14)8-13-6-4-11-5-7-13;/h11H,4-8H2,1-3H3,(H,12,14);1H
• InChI Key： IWKZYGLQHKIFDD-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN1CCNCC1)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride

Comprehensive Overview of N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride (CAS No. 1158302-88-5)

N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride (CAS No. 1158302-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and medicinal chemistry. The presence of both piperazine and tert-butyl moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride has increased due to its relevance in addressing contemporary health challenges. For instance, its structural features align with the growing interest in small-molecule inhibitors and GPCR (G-protein-coupled receptor) modulators, which are hot topics in drug discovery. The compound's CAS No. 1158302-88-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in cutting-edge research. Additionally, its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.

The synthesis of N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride involves multi-step organic reactions, often starting with the condensation of piperazine with tert-butyl-activated intermediates. This process highlights the compound's compatibility with modern green chemistry principles, a trending topic in sustainable pharmaceutical manufacturing. Researchers are also investigating its potential as a precursor for biodegradable polymers, aligning with the global push for eco-friendly materials. The compound's molecular weight and stoichiometric properties are meticulously documented, ensuring reproducibility in laboratory settings.

From a commercial perspective, N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride is supplied by leading chemical vendors under stringent quality controls. Its CAS No. 1158302-88-5 serves as a universal identifier, facilitating seamless procurement for research institutions and pharmaceutical companies. The compound's stability under standard storage conditions (e.g., room temperature, dry environments) further enhances its practicality. As the scientific community continues to explore its applications, this compound remains a focal point for innovations in precision medicine and personalized therapeutics.

In conclusion, N-tert-butyl-2-(piperazin-1-yl)acetamide hydrochloride (CAS No. 1158302-88-5) represents a critical asset in modern chemical and pharmaceutical research. Its structural versatility, coupled with its alignment with trending scientific inquiries, ensures its enduring relevance. Whether as a drug intermediate or a subject of mechanistic studies, this compound exemplifies the intersection of chemistry and biomedical innovation. Future studies may uncover even broader applications, solidifying its role in advancing human health and scientific knowledge.